Cas no 1415560-24-5 (tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate
• CAS No: 1415560-24-5
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD23142954
• CID: 4595322
• PubChem ID: 78358137
• Update Time: 2025-05-20

tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-oxidanyl-3-pyridin-2-yl-azetidine-1-carboxylate
• tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate
• AKOS037651561
• N13348
• 1-Azetidinecarboxylic acid, 3-hydroxy-3-(2-pyridinyl)-, 1,1-dimethylethyl ester
• DTXSID801136044
• CS-17077
• EN300-298894
• DB-145139
• CS-M1627
• 1415560-24-5
• SY273818
• tert-butyl3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate
• 1-Boc-3-(2-pyridyl)azetidin-3-ol
• SCHEMBL25299744
• MFCD23142954
• tert-butyl 3-hydroxy-3-pyridin-2-ylazetidine-1-carboxylate

• MDL： MFCD23142954
• Inchi： 1S/C13H18N2O3/c1-12(2,3)18-11(16)15-8-13(17,9-15)10-6-4-5-7-14-10/h4-7,17H,8-9H2,1-3H3
• InChI Key： GHNVBSZCQKEAIO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(O)(C2=NC=CC=C2)C1

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7Ų

Additional information on tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-Hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate (CAS: 1415560-24-5)

The compound tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate (CAS: 1415560-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This azetidine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential as a building block for novel kinase inhibitors and GPCR modulators, making it a focal point of contemporary research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate via a stereoselective [3+2] cycloaddition reaction, achieving a yield of 78% with excellent enantiomeric purity (>99% ee). The researchers utilized this intermediate to develop a series of potent PI3Kδ inhibitors with improved blood-brain barrier permeability, showing promise for treating neurodegenerative diseases. The structural flexibility of this compound allows for diverse modifications at both the hydroxyl and pyridyl positions, enabling fine-tuning of pharmacological properties.

In antimicrobial research, a team from Oxford University reported in ACS Infectious Diseases (2024) the incorporation of this azetidine derivative into novel quinolone hybrids. The resulting compounds exhibited remarkable activity against drug-resistant Mycobacterium tuberculosis strains (MIC values ranging from 0.12-0.45 μM), while maintaining low cytotoxicity against human cell lines. Molecular docking studies revealed that the pyridyl-azetidine moiety enhances binding to the DNA gyrase target through additional hydrogen bonding interactions.

From a synthetic chemistry perspective, recent advancements have focused on developing more sustainable production methods for 1415560-24-5. A green chemistry approach published in Organic Process Research & Development (2023) described a continuous flow synthesis that reduces solvent usage by 60% and improves overall atom economy. This method employs heterogeneous catalysis and achieves complete conversion within 15 minutes at 80°C, representing a significant improvement over traditional batch processes.

Ongoing clinical trials have identified derivatives of tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate as potential candidates for treating rare genetic disorders. Particularly, its structural analogs have shown efficacy in modulating CFTR protein function in cystic fibrosis models, with one candidate currently in Phase II trials. The unique spatial arrangement of the azetidine ring and pyridine moiety appears to facilitate interactions with challenging biological targets that conventional scaffolds cannot address effectively.

Future research directions for this compound class include exploration of its applications in PROTAC (proteolysis targeting chimera) technology and as a component of covalent inhibitors. Preliminary data suggests that the hydroxyl group can serve as an ideal attachment point for linker molecules in PROTAC design, while the azetidine nitrogen provides a handle for developing targeted covalent modifiers. These developments position 1415560-24-5 as a structurally privileged scaffold with expanding utility in modern drug discovery paradigms.